Cas no 507-19-7 (t-Butyl Bromide)

Bromo TERT butane is a chemical product with a molecular weight of 137.0183. It is a colorless or light yellow liquid with a special smell. It is usually used as a solvent \ organic synthesis intermediate< Br>

t-Butyl Bromide structure

Product Name:t-Butyl Bromide

CAS No:507-19-7

Molecular Formula:C₄H₉BR

Molecular Weight:137.02

MDL:MFCD00000125

CID:37892

PubChem ID:10485

t-Butyl Bromide Properties

Names and Identifiers

- 2-Bromo-2-methylpropane
- tert-Butyl bromide
- Trimethylbromomethane
- Peroxidase Horseradish
- 1-bromo-1,1-dimethylethane
- 2-bromo-2-methyl-propane
- 2-Bromoisobutane
- 2-methyl-2-bromopropane
- Bromotrimethylmethane
- Propane,2-bromo-2-methyl
- T-BUTYL BROMIDE
- Tertiarybutyl bromide
- 1,1-Dimethylethylbromide
- 1,1-dimethylethylchloride
- 1-bromo-1,1-dimethyl-ethane
- 2-bromo-2-methyl-propan
- 2-Bromo-iso-butane
- Propane, 2-bromo-2-methyl-
- tert.-butylbromide
- NSC 8418
- 507-19-7
- HSDB 2196
- 2-Bromo-2-methyl propane
- WLN: EX1&1&1
- T-BUTYL BROMIDE [HSDB]
- UNII-5LWO08435U
- tert-C4H9Br
- 2-Bromo-2-methylpropane, 98%
- tertbutyl bromide
- InChI=1/C4H9Br/c1-4(2,3)5/h1-3H
- Butylbromide, tert-
- W-105932
- EINECS 208-065-9
- SCHEMBL22538
- A828265
- tert-butylbromide
- tertbutylbromide
- tertiary-butyl bromide
- tert-Butyl bromide, 98+%, stab. with potassium carbonate
- DTXSID5060144
- STR04155
- BUTYL BROMIDE, TERT-
- NSC-8418
- F0001-1326
- CHEMBL347644
- AKOS009031116
- MFCD00000125
- Q256982
- 2-bromanyl-2-methyl-propane
- 2-Bromo-2-methylpropane, purum, >=97.0% (GC)
- 1,1-Dimethylethyl bromide
- RP10166
- tert. butylbromide
- 2-bromo-2methyl-propane
- NS00032129
- CCRIS 107
- TERT-BUTYL BROMIDE [MI]
- EN300-21275
- BP-31078
- B0617
- 5LWO08435U
- 1,1-Dimethylethyl chloride
- NSC8418
- FT-0611397
- tert.butyl bromide
- STL282745
- DB-021214
- +Expand
- MDL： MFCD00000125
- InChIKey： RKSOPLXZQNSWAS-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H9Br/c1-4(2,3)5/h1-3H3
- SMILES： CC(C)(C)Br
- BRN： 1730892

Computed Properties

Exact Mass: 135.98900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 135.988763
Heavy Atom Count: 5
Complexity: 25.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.17980
PSA: 0.00000
Merck: 1555
Refractive Index: n20/D 1.4279(lit.)
Water Partition Coefficient: Insoluble
Boiling Point: 71-73 °C(lit.)
Melting Point: −20 °C (lit.)
Flash Point: Fahrenheit: 60.8 ° f
Celsius: 16 ° c
Solubility: H2O: insoluble
Color/Form: Colorless or light yellow liquid with special smell
Solubility: It is infinitely miscible with ordinary solvents and insoluble in water
Sensitiveness: Sensitive to light
Density: 1.22 g/mL at 20 °C(lit.)

t-Butyl Bromide Security Information

Symbol: GHS02
RTECS：TX4150000
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S33-S37/39-S26
Packing Group：II
Packing Group：II
Risk Phrases：R11; R36/37/38
Hazard Level：3
Dangerous goods sign： F
Hazardous Material transportation number：UN 2342 3/PG 2
Hazard Statement： H225
Warning Statement： P210
Prompt：dangerous
Storage Condition：Flammable area
PackingGroup：II
Risk Phrases： 11
Signal Word：Danger
TSCA：Yes
HazardClass：3

t-Butyl Bromide Customs Data

HS CODE：29033036
Customs Data：

China Customs Code:
29033036

t-Butyl Bromide Synthesis

t-Butyl Bromide Related Literature

1. Synthesis and characterization of novel phenolic derivatives with the glycerol ketal group as an efficient antioxidant for gasoline stabilization

Zeinab Namazifar,Fariba Saadati,Ali Akbar Miranbeigi New J. Chem. 2019 43 10038
2. Kinetics of alkene formation in the homogeneous and in the heterogeneously catalysed methanolyses of 2-bromo-2-methyl propane (t-butyl bromide)

Roger J. Mortimer,Michael Spiro J. Chem. Soc. Perkin Trans. 2 1982 1031
3. Studies in the pyrolysis of organic bromides. Part VI. The pyrolysis of tert.-butyl bromide

G. D. Harden,Allan Maccoll J. Chem. Soc. 1955 2454
4. Solvent and temperature effects on the rate constants of solvolysis of tert-butyl bromide in mono- and di-alcohols

Raquel M. C. Gon?alves,Ama M. N. Sim?es,Lídia M. P. C. Albuquerque,Sebasti?o J. Formosinho J. Chem. Soc. Perkin Trans. 2 1991 931
5. Index pages

J. Chem. Soc. Perkin Trans. 2 1982 A001
6. Heterogeneous catalysis in solution. Part 20.1—Catalysis by silver bromide and other solids of the solvolysis of t-butyl bromide in 80 vol% ethanol + water

Ester F. G. Barbosa,Roger J. Mortimer,Michael Spiro J. Chem. Soc. Faraday Trans. 1 1981 77 111
7. Mechanism of halide exchange in reactions of CpRu(PPh3)2Cl with haloalkanes

Benjamin S. Rich,Noah B. Bissonnette,Alejandra Duran Balsa,Mulan Yang,Hope Meikle,Nithin Chintala,Sijia S. Dong,Rein U. Kirss New J. Chem. 2022 46 6603
8. Mechanism of substitution at a saturated carbon atom. Part XXXVIII. Menschutkin reactions of some simple alkyl halides in sulphur dioxide solution

C. A. Bunton,C. H. Greenstreet,E. D. Hughes,C. K. Ingold J. Chem. Soc. 1954 647
9. Direct synthesis of hydrogen peroxide with no ionic halides in solution

G. Blanco-Brieva,M. Montiel-Argaiz,F. Desmedt,P. Miquel,J. M. Campos-Martin,J. L. G. Fierro RSC Adv. 2016 6 99291
10. Study of molecular motion in solid 2-bromo-2-methyl-propane by 1H nuclear magnetic resonance spectroscopy

Tooru Hasebe,John H. Strange,Nobuo Nakamura,Hideaki Chihara J. Chem. Soc. Faraday Trans. 2 1985 81 749

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic Halides